Cas no 868977-38-2 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-({5-2-(4-fluorophenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-({5-2-(4-fluorophenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• CAS No: 868977-38-2
• Molecular Formula: C₂₀H₁₇FN₄O₄S₂
• Molecular Weight: 460.501785039902
• CID: 6293316
• PubChem ID: 18561352

N-(2H-1,3-benzodioxol-5-yl)methyl-2-({5-2-(4-fluorophenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-2-({5-2-(4-fluorophenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• F1838-3996
• N-[5-[2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-(4-fluorophenyl)acetamide
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({5-[2-(4-fluorophenyl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((5-(2-(4-fluorophenyl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide
• 868977-38-2
• AKOS024613561

• InChIKey： AVTCMTVDHRWXIP-UHFFFAOYSA-N
• Inchi： 1S/C20H17FN4O4S2/c21-14-4-1-12(2-5-14)8-17(26)23-19-24-25-20(31-19)30-10-18(27)22-9-13-3-6-15-16(7-13)29-11-28-15/h1-7H,8-11H2,(H,22,27)(H,23,24,26)
• SMILES： S(C1=NN=C(NC(CC2C=CC(=CC=2)F)=O)S1)CC(NCC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 460.06752555g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 8
• Monoisotopic Mass: 460.06752555g/mol
• Heavy Atom Count: 31
• Complexity: 626
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 156Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides